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Compound of Interest

Compound Name: Buparvaquone

Cat. No.: B1221023

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of two key hydroxynaphthoquinone
compounds, Buparvaquone and Parvaquone, in the treatment of theileriosis, a tick-borne
protozoan disease affecting livestock. The information presented is collated from various
scientific studies to aid in research and development efforts.

Executive Summary

Buparvaquone, a second-generation hydroxynaphthoquinone, generally demonstrates
superior or equivalent efficacy to its predecessor, Parvaquone, in treating theileriosis in cattle.
[1][2][3] Clinical trials indicate higher recovery rates with Buparvaquone for Theileria annulata
infections and comparable efficacy for Theileria parva infections.[1][2] Furthermore,
Buparvaquone is effective at a significantly lower dosage and exhibits a more favorable
pharmacokinetic profile, with a longer elimination half-life, suggesting a more sustained
therapeutic effect.[4][5] However, the emergence of Buparvaquone resistance, primarily linked
to mutations in the parasite's cytochrome b gene, presents a growing concern.[6][7][8][9][10]
[11]

Quantitative Data Comparison

The following tables summarize key quantitative data from comparative studies on
Buparvaquone and Parvaquone.
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Table 1: Comparative Efficacy in Treating Theileriosis

. Recovery Number of
Drug Species Dosage . Country
Rate (%) Animals
Buparvaquon  Theileria 2.5 mg/kg (u
P g 88.7%][1] okg (up 73[1] Iran[1]
e annulata to 3 doses)[1]
10 or 20
Theileria
Parvaquone 60.7%][1] mg/kg (up to 86[1] Iran[1]
annulata
3 doses)[1]
Buparvaquon  Theileria -
90%(2] Not specified 50[2] Kenya[2]
e parva (ECF)
Theileria
Parvaquone 88%][2] Not specified 50[2] Kenya[2]
parva (ECF)

Table 2: Comparative Pharmacokinetics in Cattle

Parameter Buparvaquone Parvaquone
Dosage 2.5 mg/kg[4] 20 mg/kg[4]
Maximum Plasma

) 0.102 +/- 0.030 pg/mi[4] 6.36 +/- 0.58 pug/mi[4]
Concentration (Cmax)
Time to Cmax (Tmax) 3.17 +/- 0.39 h[4] 0.84 +/- 0.08 h[4]
Terminal Elimination Half-life

26.44 +/- 2.81 h[4] 11.12 +/- 1.63 h[4]

(t1/2)

Mechanism of Action

Both Buparvaquone and Parvaguone are hydroxynaphthoquinones that act by inhibiting the
parasite's mitochondrial electron transport chain.[12] The primary molecular target is the
cytochrome b (cytb) protein, specifically the Qo quinone-binding site.[13] By binding to this site,
the drugs disrupt the parasite's energy generation, leading to its death.[6][12] The emergence
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of resistance to Buparvaquone is often associated with non-synonymous point mutations in
the cytb gene.[6][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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